Cas no 944905-65-1 (2-[2-(Methylsulfanyl)pyrimidin-5-YL]ethan-1-amine)

• Product Name: 2-[2-(Methylsulfanyl)pyrimidin-5-YL]ethan-1-amine
• CAS No: 944905-65-1
• MF: C₇H₁₁N₃S
• MW: 169.247339487076
• CID: 5779082
• PubChem ID: 55263560
• Update Time: 2025-05-22

2-[2-(Methylsulfanyl)pyrimidin-5-YL]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-6409001
• Z1198277445
• 2-(2-(Methylthio)pyrimidin-5-yl)ethan-1-amine
• AKOS006304599
• 2-(2-methylsulfanylpyrimidin-5-yl)ethanamine
• 2-[2-(METHYLSULFANYL)PYRIMIDIN-5-YL]ETHAN-1-AMINE
• 944905-65-1
• AB59369
• 5-Pyrimidineethanamine, 2-(methylthio)-
• 2-[2-(Methylsulfanyl)pyrimidin-5-YL]ethan-1-amine

• Inchi： 1S/C7H11N3S/c1-11-7-9-4-6(2-3-8)5-10-7/h4-5H,2-3,8H2,1H3
• InChI Key： AVNHQGWHNKPLCP-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C=N1)CCN

Computed Properties

• Exact Mass: 169.06736854g/mol
• Monoisotopic Mass: 169.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 77.1Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 311.0±17.0 °C(Predicted)
• pka: 8.86±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-[2-(Methylsulfanyl)pyrimidin-5-YL]ethan-1-amine

Recent Advances in the Study of 2-[2-(Methylsulfanyl)pyrimidin-5-YL]ethan-1-amine (CAS: 944905-65-1) and Its Applications in Chemical Biology and Medicine

The compound 2-[2-(Methylsulfanyl)pyrimidin-5-YL]ethan-1-amine (CAS: 944905-65-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.

Recent literature highlights the role of 2-[2-(Methylsulfanyl)pyrimidin-5-YL]ethan-1-amine as a key intermediate in the synthesis of various biologically active molecules. Its pyrimidine core, coupled with the methylsulfanyl and amine functional groups, makes it a versatile scaffold for the development of novel inhibitors targeting enzymes such as kinases and proteases. Several studies have demonstrated its efficacy in modulating specific signaling pathways, particularly those involved in cancer and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's potential as a building block for the development of selective kinase inhibitors. The study reported that derivatives of 2-[2-(Methylsulfanyl)pyrimidin-5-YL]ethan-1-amine exhibited potent inhibitory activity against a subset of tyrosine kinases, with IC50 values in the nanomolar range. These findings suggest its utility in the design of targeted therapies for cancers driven by aberrant kinase activity.

Another significant advancement involves the compound's application in the development of covalent inhibitors. A 2024 paper in ACS Chemical Biology detailed the synthesis of a series of covalent inhibitors incorporating 2-[2-(Methylsulfanyl)pyrimidin-5-YL]ethan-1-amine as a reactive warhead. These inhibitors demonstrated selective and irreversible binding to their target proteins, offering a promising strategy for overcoming drug resistance in certain malignancies.

Beyond its role in kinase inhibition, recent research has also explored the compound's potential in antimicrobial drug development. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that analogs of 2-[2-(Methylsulfanyl)pyrimidin-5-YL]ethan-1-amine exhibited broad-spectrum antibacterial activity against both Gram-positive and Gram-negative pathogens. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its potential as a scaffold for novel antibiotics.

In conclusion, 2-[2-(Methylsulfanyl)pyrimidin-5-YL]ethan-1-amine (CAS: 944905-65-1) represents a promising chemical entity with diverse applications in drug discovery. Its versatility as a synthetic intermediate, combined with its demonstrated biological activities, positions it as a valuable tool for the development of next-generation therapeutics. Future research should focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies.